Cas no 868980-90-9 (N-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-2-(3,4-dimethoxyphenyl)ethylethanediamide)

• Product Name: N-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-2-(3,4-dimethoxyphenyl)ethylethanediamide
• CAS No: 868980-90-9
• MF: C₂₂H₂₆BrN₃O₇S
• MW: 556.426743984222
• CID: 5901200
• PubChem ID: 12005822
• Update Time: 2023-11-22

N-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-2-(3,4-dimethoxyphenyl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[[3-(4-bromophenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]-N-[2-(3,4-dimethoxyphenyl)ethyl]oxamide
• N-{[3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[2-(3,4-dimethoxyphenyl)ethyl]ethanediamide
• HMS2558O05
• CHEMBL1595173
• N1-((3-((4-bromophenyl)sulfonyl)oxazolidin-2-yl)methyl)-N2-(3,4-dimethoxyphenethyl)oxalamide
• MLS000697397
• SMR000238046
• AKOS024613877
• 868980-90-9
• F1843-0004
• N-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-2-(3,4-dimethoxyphenyl)ethylethanediamide

• Inchi： 1S/C22H26BrN3O7S/c1-31-18-8-3-15(13-19(18)32-2)9-10-24-21(27)22(28)25-14-20-26(11-12-33-20)34(29,30)17-6-4-16(23)5-7-17/h3-8,13,20H,9-12,14H2,1-2H3,(H,24,27)(H,25,28)
• InChI Key： YCHNNJUCKPRZLN-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(OC)C(OC)=C1)(=O)C(NCC1N(S(C2=CC=C(Br)C=C2)(=O)=O)CCO1)=O

Computed Properties

• Exact Mass: 555.06748g/mol
• Monoisotopic Mass: 555.06748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 132Ų